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Compound of Interest

Compound Name: Sofpironium Bromide

Cat. No.: B1681908

This document provides comprehensive safety and logistical guidance for the handling and
disposal of Sofpironium Bromide in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
by outlining necessary personal protective equipment, operational plans, and emergency
responses.

Chemical and Physical Properties

Sofpironium Bromide is an anticholinergic agent.[1][2] While it is not classified as a
hazardous substance by several suppliers, all laboratory chemicals should be handled with
care, adhering to standard safety protocols.[3][4]
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Property Data Source

(3R)-3-((R)-2-cyclopentyl-2-
hydroxy-2-phenylacetoxy)-1-

Chemical Name yeroxyze-pheny ) [5]
(2- ethoxy-2-oxoethyl)-1-

methylpyrrolidin-1-ium bromide

Synonyms BBI 4000 [3][4]6]
CAS Number 1628106-94-4 [3][5]

Molecular Formula C22H32BrNOs [3B1[71[8]
Molecular Weight 470.40 g/mol [31[71[8]

Freely soluble in water,
Solubility ethanol, methanol, acetonitrile, 9]

and chloroform.

No data available. This product
) o contains no substances with
Occupational Exposure Limits ] o [3]
occupational exposure limit

values.

Personal Protective Equipment (PPE)

A thorough hazard assessment is required to select the appropriate PPE for any task involving
chemical handling.[10][11] When handling Sofpironium Bromide, the following PPE is
mandatory to minimize exposure and ensure personal safety.[12]

o Eye Protection: Wear tightly fitting safety goggles with side-shields.[3][13] In situations with a
significant splash hazard, a face shield should be worn in addition to safety goggles.[10][14]

e Hand Protection: Chemical-resistant, impervious gloves (e.g., nitrile gloves) must be worn.[3]
[15] Gloves should be inspected before use and changed immediately if contaminated.[13]
Always wash hands thoroughly after removing gloves.[13]

o Body Protection: A laboratory coat is required to protect skin and clothing.[10][15] For tasks
with a higher risk of splashes or spills, impervious clothing should be considered.[3] Ensure
legs are covered and closed-toe shoes are worn at all times in the laboratory.[10][14]
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» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid the formation of dust and aerosols.[3][4] If ventilation is
inadequate or if exposure limits are exceeded, a suitable respirator may be necessary.[3][13]
In case of a significant spill or fire, a self-contained breathing apparatus is required.[3][5]

Operational and Handling Protocols

Adherence to proper handling and storage procedures is critical for maintaining the stability of
the compound and the safety of laboratory personnel.

Safe Handling

e Avoid contact with eyes, skin, and clothing.[3][4][13]
e Avoid the formation of dust and aerosols.[3][13]

e Ensure adequate ventilation and handle the substance in a chemical fume hood whenever
possible.[3][4]

o Keep away from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents.[3]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[13]

Storage

o Keep containers tightly sealed.[3]
e Store in a dry, cool, and well-ventilated place.[3][13]

e The recommended storage temperature is 4°C, sealed and protected from moisture and
direct sunlight.[3]

e For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[3]

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of an exposure. Accessible safety
showers and eye wash stations must be available in the work area.[3]
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, separating eyelids
with fingers to ensure adequate flushing.[3][4]
[13] Remove contact lenses if present and easy

to do. Promptly seek medical attention.[3][4]

Skin Contact

Take off contaminated clothing immediately.[13]
Rinse skin thoroughly with soap and plenty of
water.[3][13] Consult a physician if irritation
persists.[3][4]

Move the person to fresh air.[3][5] If breathing is

Inhalation difficult, provide artificial respiration or oxygen.
[5] Seek medical attention.[3][4]
Do NOT induce vomiting.[3][4] Wash out the
mouth with water, provided the person is
Ingestion conscious.[4] Never give anything by mouth to

an unconscious person.[4][13] Call a physician

or Poison Control Center immediately.[13]

Accidental Release and Spill Response Plan

In the event of a spill, a prompt and systematic response is necessary to contain the material

and decontaminate the area.

Step-by-Step Spill Cleanup Protocol

o Evacuate and Secure: Evacuate non-essential personnel from the immediate spill area.|[3]

[13]

e Ventilate: Ensure the area is well-ventilated.[5]

o Don PPE: Put on the full required personal protective equipment, including respiratory

protection, gloves, eye protection, and a lab coat.[3][16]
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Containment: Prevent further leakage or spillage if it is safe to do so0.[3][13] Keep the product
away from drains and water courses.[3][4]

Absorption and Neutralization:

o For liquid spills, absorb the solution with a finely-powdered, liquid-binding material such as
diatomite or universal binders.[3][4]

o For powder spills, carefully sweep up the material to avoid creating dust.[16]

Collection: Place the absorbed material or swept powder into a suitable, sealed container for
disposal.[16]

Decontamination: Decontaminate the spill surface and any affected equipment by scrubbing
with alcohol.[3][4] Follow with a thorough wash using soap and water.[16]

Disposal: Dispose of all contaminated materials (absorbents, gloves, etc.) as hazardous
waste according to institutional and local regulations.[3][16]

Spill Response Workflow

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-109013/Sofpironium-bromide-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/TM/pdf/sds-T28827.pdf
https://file.medchemexpress.com/batch_PDF/HY-109013/Sofpironium-bromide-SDS-MedChemExpress.pdf
https://www.abmole.com/literature/sofpironium-bromide-msds.html
https://file.medchemexpress.com/batch_PDF/HY-109013/Sofpironium-bromide-SDS-MedChemExpress.pdf
https://www.abmole.com/literature/sofpironium-bromide-msds.html
https://drs.illinois.edu/Page/AccidentResponse/ChemicalSpill
https://drs.illinois.edu/Page/AccidentResponse/ChemicalSpill
https://file.medchemexpress.com/batch_PDF/HY-109013/Sofpironium-bromide-SDS-MedChemExpress.pdf
https://www.abmole.com/literature/sofpironium-bromide-msds.html
https://drs.illinois.edu/Page/AccidentResponse/ChemicalSpill
https://file.medchemexpress.com/batch_PDF/HY-109013/Sofpironium-bromide-SDS-MedChemExpress.pdf
https://drs.illinois.edu/Page/AccidentResponse/ChemicalSpill
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Immediate Actions
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Caption: Logical workflow for responding to a Sofpironium Bromide spill.
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Disposal Plan

All waste materials containing Sofpironium Bromide must be treated as hazardous chemical
waste and disposed of according to institutional, local, and federal regulations.[17][18]

o Container: Use a dedicated, compatible, and clearly labeled hazardous waste container.[18]
The container must have a securely fitting lid and be kept closed except when adding waste.
[18]

» Labeling: The waste container must be labeled "Hazardous Waste" and include the chemical
name (Sofpironium Bromide) and associated hazards.[18]

» Collection: Do not dispose of Sofpironium Bromide down the drain.[13] Store the sealed
waste container in a designated, safe location, away from incompatible materials.

» Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety
(EHS) department.[17] Ensure all required documentation is completed for transport and
incineration by an approved vendor.[17]

o Empty Containers: Smaller quantities or empty containers may have different disposal
routes, but always consult your institution's EHS for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. selleckchem.com [selleckchem.com]

. Sofpironium | C22H32NO5+ | CID 86301317 - PubChem [pubchem.ncbi.nim.nih.gov]
. file.medchemexpress.com [file.medchemexpress.com]

. abmole.com [abmole.com]

. kmpharma.in [kmpharma.in]

°
(o2} ol EEN w N =

. caymanchem.com [caymanchem.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1681908?utm_src=pdf-body
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://www.benchchem.com/product/b1681908?utm_src=pdf-body
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://www.benchchem.com/product/b1681908?utm_src=pdf-body
https://static.cymitquimica.com/products/TM/pdf/sds-T28827.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b1681908?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/sofpironium-bromide.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sofpironium
https://file.medchemexpress.com/batch_PDF/HY-109013/Sofpironium-bromide-SDS-MedChemExpress.pdf
https://www.abmole.com/literature/sofpironium-bromide-msds.html
https://kmpharma.in/download_msds/30993
https://www.caymanchem.com/product/38794/sofpironium-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

7. Sofpironium Bromide | C22H32BrNOS5 | CID 86301316 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. Sofpironium Bromide | Drug Information, Uses, Side Effects, Chemistry |
PharmaCompass.com [pharmacompass.com]

9. accessdata.fda.gov [accessdata.fda.gov]
10. ehs.ncsu.edu [ehs.ncsu.edu]

11. 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health
and Safety [ehs.cornell.edu]

12. Personal Protective Equipment (PPE) in Laboratories | UW Environmental Health &
Safety [ehs.washington.edu]

13. static.cymitquimica.com [static.cymitquimica.com]

14. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

15. Personal Protective Equipment & Keeping Lab Personnel Safe - Labtag Blog
[blog.labtag.com]

16. - Division of Research Safety | lllinois [drs.illinois.edu]

17. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

18. louisville.edu [louisville.edu]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Sofpironium Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681908#personal-protective-equipment-for-
handling-sofpironium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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